Cas no 2149326-06-5 (5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid)

• Product Name: 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid
• CAS No: 2149326-06-5
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6120844
• PubChem ID: 165889130
• Update Time: 2025-10-31

5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid
• 5-({[(benzyloxy)carbonyl]amino}methyl)oxolane-3-carboxylic acid
• 2149326-06-5
• EN300-1696295

• Inchi： 1S/C14H17NO5/c16-13(17)11-6-12(19-9-11)7-15-14(18)20-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,18)(H,16,17)
• InChI Key： HGUHXELBMBZERP-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid

Recent Advances in the Study of 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid (CAS: 2149326-06-5)

The compound 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid (CAS: 2149326-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique oxolane (tetrahydrofuran) ring and benzyloxycarbonyl (Cbz) protecting group, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its role in the design of novel protease inhibitors, peptide mimetics, and other therapeutic agents.

One of the key areas of research involving this compound is its application in the development of enzyme inhibitors. The oxolane ring and the Cbz-protected amino group provide a rigid scaffold that can be modified to target specific enzymatic active sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid in inhibiting serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study highlighted the compound's ability to form stable interactions with the protease active site, leading to potent inhibitory activity.

Another significant advancement is the use of this compound in peptide-based drug design. Researchers have utilized its structural features to create peptidomimetics that mimic natural peptide substrates while exhibiting enhanced metabolic stability and bioavailability. A recent preprint on bioRxiv detailed the synthesis of a series of peptidomimetics derived from 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid, which showed promising activity against G-protein-coupled receptors (GPCRs). These findings suggest potential applications in the treatment of neurological disorders and cardiovascular diseases.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology tools. For instance, a 2024 study in ACS Chemical Biology reported the development of a fluorescent probe based on 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid for real-time imaging of enzyme activity in live cells. This probe enabled researchers to monitor protease dynamics with high spatial and temporal resolution, providing valuable insights into cellular processes.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, pharmacokinetics, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the versatility and potential of 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid make it a compelling candidate for future research in drug discovery and chemical biology.

In conclusion, the recent studies on 5-({(benzyloxy)carbonylamino}methyl)oxolane-3-carboxylic acid (CAS: 2149326-06-5) underscore its importance as a building block in medicinal chemistry and chemical biology. Its applications in enzyme inhibition, peptidomimetic design, and chemical probes highlight its broad utility. Continued research in this area is expected to yield novel therapeutic agents and tools for understanding biological systems.